Cas no 2377033-59-3 (6,6-Dimethyl-1-azaspiro[3.5]nonane hydrochloride)

• Product Name: 6,6-Dimethyl-1-azaspiro[3.5]nonane hydrochloride
• CAS No: 2377033-59-3
• MF: C₁₀H₂₀ClN
• MW: 189.72550201416
• CID: 6235696
• PubChem ID: 145913285
• Update Time: 2025-10-28

6,6-Dimethyl-1-azaspiro[3.5]nonane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2377033-59-3
• 6,6-Dimethyl-1-azaspiro[3.5]nonane;hydrochloride
• 6,6-dimethyl-1-azaspiro[3.5]nonane hydrochloride
• EN300-7445053
• 6,6-Dimethyl-1-azaspiro[3.5]nonane hydrochloride

• Inchi： 1S/C10H19N.ClH/c1-9(2)4-3-5-10(8-9)6-7-11-10;/h11H,3-8H2,1-2H3;1H
• InChI Key： APPVTTDWLPBPDZ-UHFFFAOYSA-N
• SMILES： Cl.N1CCC21CCCC(C)(C)C2

Computed Properties

• Exact Mass: 189.1284273g/mol
• Monoisotopic Mass: 189.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 6,6-Dimethyl-1-azaspiro[3.5]nonane hydrochloride

6,6-Dimethyl-1-azaspiro[3.5]nonane Hydrochloride (CAS No. 2377033-59-3): A Versatile Spirocyclic Amine for Pharmaceutical Research

6,6-Dimethyl-1-azaspiro[3.5]nonane hydrochloride (CAS No. 2377033-59-3) is an emerging spirocyclic amine compound gaining significant attention in medicinal chemistry and drug discovery. This unique nitrogen-containing heterocycle features a distinctive spiro[3.5]nonane scaffold that offers valuable three-dimensional complexity for pharmaceutical applications. The compound's hydrochloride salt form enhances its stability and solubility, making it particularly useful in various research applications.

The structural characteristics of 6,6-dimethyl-1-azaspiro[3.5]nonane hydrochloride make it an attractive building block for drug design. Its spirocyclic framework provides conformational rigidity while maintaining sufficient flexibility for optimal target binding. Researchers are particularly interested in this compound's potential as a privileged structure in the development of CNS-active compounds, given its ability to cross the blood-brain barrier. The dimethyl substitution at the 6-position contributes to enhanced metabolic stability, addressing one of the key challenges in modern drug discovery.

Recent literature highlights the growing importance of spirocyclic compounds like 6,6-dimethyl-1-azaspiro[3.5]nonane hydrochloride in addressing complex biological targets. The compound's unique geometry allows for novel interactions with protein binding sites that are difficult to target with conventional flat aromatic systems. This has led to increased interest from pharmaceutical companies exploring three-dimensional fragment-based drug discovery approaches. The azaspiro[3.5]nonane core is particularly valuable for creating molecular diversity in compound libraries.

From a synthetic chemistry perspective, 6,6-dimethyl-1-azaspiro[3.5]nonane hydrochloride presents interesting challenges and opportunities. The spiro center requires careful stereochemical control during synthesis, while the tertiary amine functionality offers multiple points for further derivatization. Recent advances in C-H activation and transition metal catalysis have enabled more efficient routes to such structurally complex amines. The compound's hydrochloride salt form also simplifies purification and handling in laboratory settings.

The physicochemical properties of 6,6-dimethyl-1-azaspiro[3.5]nonane hydrochloride contribute to its growing popularity in drug discovery. With a balanced lipophilicity profile and favorable aqueous solubility (enhanced by the hydrochloride salt), this compound demonstrates excellent drug-like properties. Its molecular weight and polar surface area fall within optimal ranges for oral bioavailability, making it particularly valuable for lead optimization programs. These characteristics align well with current trends in property-based drug design.

In the context of modern pharmaceutical research, 6,6-dimethyl-1-azaspiro[3.5]nonane hydrochloride has shown promise in several therapeutic areas. Its structural features make it suitable for targeting G protein-coupled receptors (GPCRs) and ion channels, which represent major drug target classes. The compound's three-dimensional character may help address selectivity challenges often encountered with flat aromatic systems. Recent patent literature suggests applications in neurological disorders and metabolic diseases, although specific indications remain proprietary.

The commercial availability of 6,6-dimethyl-1-azaspiro[3.5]nonane hydrochloride (CAS No. 2377033-59-3) has expanded research opportunities in academic and industrial settings. As a building block for medicinal chemistry, it enables rapid exploration of structure-activity relationships around the spirocyclic amine core. Suppliers typically provide the compound with high chemical purity (>95%) and comprehensive analytical characterization, including NMR and mass spectrometry data. Proper storage under inert atmosphere helps maintain the compound's stability over time.

Quality control aspects of 6,6-dimethyl-1-azaspiro[3.5]nonane hydrochloride production are critical for research applications. Reputable manufacturers employ rigorous analytical methods to ensure batch-to-batch consistency, including HPLC purity analysis and residual solvent testing. The hydrochloride salt content is carefully controlled to guarantee stoichiometric consistency. These quality measures are particularly important for researchers using the compound in high-throughput screening or structure-based drug design initiatives.

From a regulatory perspective, 6,6-dimethyl-1-azaspiro[3.5]nonane hydrochloride is generally classified as a research chemical with no significant restrictions for laboratory use. However, researchers should consult local regulations regarding chemical safety and waste disposal procedures. The compound's material safety data sheet (MSDS) provides detailed handling instructions, including recommendations for personal protective equipment and storage conditions. Standard laboratory safety protocols for amine hydrochloride compounds should be followed.

The future outlook for 6,6-dimethyl-1-azaspiro[3.5]nonane hydrochloride appears promising as the pharmaceutical industry continues to explore three-dimensional molecular scaffolds. Its combination of structural novelty, synthetic accessibility, and favorable physicochemical properties positions it as a valuable tool for medicinal chemistry innovation. Ongoing research may reveal additional applications beyond current uses, particularly in areas requiring target engagement with complex binding sites. As synthetic methodologies advance, we anticipate seeing more derivatives of this spirocyclic amine core in clinical development pipelines.

For researchers considering 6,6-dimethyl-1-azaspiro[3.5]nonane hydrochloride for their projects, several practical considerations apply. The compound's storage stability is best maintained in a cool, dry environment protected from light. When designing synthetic routes incorporating this building block, chemists should account for the basic nitrogen and its potential participation in various reactions. Analytical characterization of derivatives should include verification of the spirocyclic integrity, as ring-opening can sometimes occur under certain reaction conditions.

In summary, 6,6-dimethyl-1-azaspiro[3.5]nonane hydrochloride (CAS No. 2377033-59-3) represents an important addition to the toolbox of medicinal chemists and pharmaceutical researchers. Its unique spirocyclic structure offers solutions to contemporary challenges in drug discovery, particularly in achieving selectivity and optimizing drug-like properties. As the understanding of three-dimensional molecular recognition grows, compounds like this will likely play an increasingly significant role in the development of novel therapeutics across multiple disease areas.